2,3,3-Trimethylindolenine-5-sulfonic Acid, Potassium Salt
2,3,3-Trimethylindolenine-5-sulfonic Acid, Potassium Salt
2,3,3-Trimethylindolenine-5-sulfonic Acid is a water soluble, fluorescent near-infrared dye that can be conjugated to peptides, proteins, nucleic acids, RNA, DNA, carbohydrates, polymers, and small molecules via a sulfonyl substituent.
Brand Name:
Vulcanchem
CAS No.:
184351-56-2
VCID:
VC0016626
InChI:
InChI=1S/C11H13NO3S.K/c1-7-11(2,3)9-6-8(16(13,14)15)4-5-10(9)12-7;/h4-6H,1-3H3,(H,13,14,15);/q;+1/p-1
SMILES:
CC1=NC2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-].[K+]
Molecular Formula:
C11H12KNO3S
Molecular Weight:
277.38 g/mol
2,3,3-Trimethylindolenine-5-sulfonic Acid, Potassium Salt
CAS No.: 184351-56-2
Reference Standards
VCID: VC0016626
Molecular Formula: C11H12KNO3S
Molecular Weight: 277.38 g/mol
CAS No. | 184351-56-2 |
---|---|
Product Name | 2,3,3-Trimethylindolenine-5-sulfonic Acid, Potassium Salt |
Molecular Formula | C11H12KNO3S |
Molecular Weight | 277.38 g/mol |
IUPAC Name | potassium;2,3,3-trimethylindole-5-sulfonate |
Standard InChI | InChI=1S/C11H13NO3S.K/c1-7-11(2,3)9-6-8(16(13,14)15)4-5-10(9)12-7;/h4-6H,1-3H3,(H,13,14,15);/q;+1/p-1 |
Standard InChIKey | ZWIOSPCYIJAHKM-UHFFFAOYSA-M |
Isomeric SMILES | CC1=NC2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-].[K+] |
SMILES | CC1=NC2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-].[K+] |
Canonical SMILES | CC1=NC2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-].[K+] |
Appearance | Assay:≥95%A crystalline solid |
Description | 2,3,3-Trimethylindolenine-5-sulfonic Acid is a water soluble, fluorescent near-infrared dye that can be conjugated to peptides, proteins, nucleic acids, RNA, DNA, carbohydrates, polymers, and small molecules via a sulfonyl substituent. |
Synonyms | Potassium 2,3,3-Trimethyl-3H-indole-5-sulfonate; 5-Sulfo-2,3,3-trimethyl-3H-indole Potassium Salt; |
PubChem Compound | 23681862 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume